Cas no 496021-20-6 ((2E)-3-4-(benzyloxy)phenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide)

• Product Name: (2E)-3-4-(benzyloxy)phenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide
• CAS No: 496021-20-6
• MF: C₂₂H₁₇N₃O₂
• MW: 355.389284849167
• CID: 5454474
• PubChem ID: 2100150
• Update Time: 2025-06-14

(2E)-3-4-(benzyloxy)phenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-(benzyloxy)phenyl)-2-cyano-N-(pyridin-2-yl)acrylamide
• 2-Propenamide, 2-cyano-3-[4-(phenylmethoxy)phenyl]-N-2-pyridinyl-
• (2E)-3-4-(benzyloxy)phenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide

• Inchi： 1S/C22H17N3O2/c23-15-19(22(26)25-21-8-4-5-13-24-21)14-17-9-11-20(12-10-17)27-16-18-6-2-1-3-7-18/h1-14H,16H2,(H,24,25,26)
• InChI Key： USTMBFRYOBTGQG-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC=C1)(=O)C(C#N)=CC1=CC=C(OCC2=CC=CC=C2)C=C1

Additional information on (2E)-3-4-(benzyloxy)phenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide

Research Brief on (2E)-3-[4-(benzyloxy)phenyl]-2-cyano-N-(pyridin-2-yl)prop-2-enamide (CAS: 496021-20-6)

The compound (2E)-3-[4-(benzyloxy)phenyl]-2-cyano-N-(pyridin-2-yl)prop-2-enamide (CAS: 496021-20-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of (2E)-3-[4-(benzyloxy)phenyl]-2-cyano-N-(pyridin-2-yl)prop-2-enamide as a promising scaffold for the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer and inflammatory disorders. The structural features of this compound, particularly the presence of a cyano group and a pyridinyl moiety, suggest its potential to interact with the ATP-binding sites of kinases, thereby modulating their activity.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives based on (2E)-3-[4-(benzyloxy)phenyl]-2-cyano-N-(pyridin-2-yl)prop-2-enamide. The results demonstrated that this compound exhibits selective inhibition against certain tyrosine kinases, with IC50 values in the low micromolar range. Furthermore, molecular docking studies revealed that the compound forms hydrogen bonds and hydrophobic interactions with key residues in the kinase active site, providing insights into its binding mode.

Another area of interest is the potential anti-inflammatory properties of (2E)-3-[4-(benzyloxy)phenyl]-2-cyano-N-(pyridin-2-yl)prop-2-enamide. A recent preclinical study investigated its effects on NF-κB signaling, a pathway central to inflammatory responses. The compound was found to suppress NF-κB activation in vitro, suggesting its utility in treating inflammatory conditions. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Despite these promising results, challenges remain in the development of (2E)-3-[4-(benzyloxy)phenyl]-2-cyano-N-(pyridin-2-yl)prop-2-enamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural optimization and comprehensive pharmacological evaluations. Future research directions may include the exploration of prodrug strategies or the incorporation of additional functional groups to enhance the compound's drug-like properties.

In conclusion, (2E)-3-[4-(benzyloxy)phenyl]-2-cyano-N-(pyridin-2-yl)prop-2-enamide represents a valuable chemical entity with potential applications in kinase inhibition and anti-inflammatory therapy. Continued research efforts are essential to fully elucidate its mechanisms of action and translate these findings into clinically relevant therapeutics.